methyl 3-[(3-chloro-4-ethoxybenzoyl)amino]benzoate

• IUPAC Name: methyl 3-[(3-chloro-4-ethoxybenzoyl)amino]benzoate
• InChI: InChI=1S/C17H16ClNO4/c1-3-23-15-8-7-11(10-14(15)18)16(20)19-13-6-4-5-12(9-13)17(21)22-2/h4-10H,3H2,1-2H3,(H,19,20)
• InChI Key: DVHLMOYPSIUUEM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC2=CC=CC(=C2)C(=O)OC)Cl
• Molecular Formula: C17H16ClNO4
• Molecular Weight: 333.8 g/mol

Description

Methyl 3-[(3-chloro-4-ethoxybenzoyl)amino]benzoate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a member of the benzamide family and has been found to exhibit various biological activities, including anticancer, anti-inflammatory, and antifungal properties. In

Mechanism of Action

The mechanism of action of methyl 3-[(3-chloro-4-ethoxybenzoyl)amino]benzoate involves its interaction with various cellular targets. It has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. This leads to the upregulation of pro-apoptotic genes and the downregulation of anti-apoptotic genes, resulting in apoptosis. It also inhibits the activity of NF-κB, a transcription factor that regulates the expression of inflammatory cytokines. This leads to the reduction of inflammation.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It induces apoptosis in cancer cells by activating caspases, which are enzymes involved in the process of programmed cell death. It also inhibits cell proliferation by arresting the cell cycle at the G2/M phase. Additionally, it suppresses angiogenesis by inhibiting the expression of vascular endothelial growth factor (VEGF). It reduces inflammation by inhibiting the production of inflammatory cytokines, such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

Methyl 3-[(3-chloro-4-ethoxybenzoyl)amino]benzoate has several advantages for lab experiments. It is readily available and can be synthesized using simple chemical reactions. It exhibits potent biological activity at low concentrations, making it a suitable candidate for drug development. However, it also has certain limitations. It is relatively unstable and can undergo hydrolysis under certain conditions, leading to the formation of unwanted byproducts. It also exhibits low solubility in aqueous solutions, which can limit its application in certain experiments.

Future Directions

There are several future directions for the research of methyl 3-[(3-chloro-4-ethoxybenzoyl)amino]benzoate. One potential area of research is the development of novel derivatives with enhanced biological activity and improved pharmacokinetic properties. Another area of research is the investigation of the potential of this compound as a therapeutic agent for other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, the mechanism of action of this compound can be further elucidated to identify new cellular targets and pathways.

Scientific Research Applications

Methyl 3-[(3-chloro-4-ethoxybenzoyl)amino]benzoate has been extensively studied for its potential therapeutic applications. It has been found to exhibit anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. It works by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis. Additionally, it has been found to possess anti-inflammatory properties by reducing the production of inflammatory cytokines and inhibiting the activation of NF-κB. It also exhibits antifungal activity against various fungal strains, including Candida albicans.